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Compound of Interest

Compound Name: Epelmycin B

Cat. No.: B15564870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Epelmycin B is a polyketide natural product for which detailed public information is notably

scarce. While its basic chemical identifiers are available, a comprehensive profile of its

chemical properties, biological activity, and mechanism of action remains largely unelucidated

in readily accessible scientific literature. This guide consolidates the available data for

Epelmycin B and provides a broader context based on the general characteristics of related

antibiotic classes, such as anthracyclines and other polyketides.

Chemical Properties
Limited data is available regarding the specific chemical and physical properties of Epelmycin
B. The known identifiers and predicted properties are summarized in the table below. It is

important to note that without experimental validation, predicted values should be considered

estimates.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15564870?utm_src=pdf-interest
https://www.benchchem.com/product/b15564870?utm_src=pdf-body
https://www.benchchem.com/product/b15564870?utm_src=pdf-body
https://www.benchchem.com/product/b15564870?utm_src=pdf-body
https://www.benchchem.com/product/b15564870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 107807-24-9 --INVALID-LINK--

Molecular Formula C42H51NO16 --INVALID-LINK--

Molecular Weight 825.86 g/mol --INVALID-LINK--

Predicted Boiling Point 860.2±65.0 °C --INVALID-LINK--

Predicted Density 1.48±0.1 g/cm3 --INVALID-LINK--

Note: Data on melting point and solubility for Epelmycin B are not readily available in the

surveyed public literature.

Biological Activity and Mechanism of Action
Specific details regarding the biological activity and mechanism of action of Epelmycin B are

not extensively documented. However, based on its classification as a polyketide, it is plausible

that it exhibits antibiotic properties. Polyketides are a large and structurally diverse class of

secondary metabolites with a wide range of biological activities, including antimicrobial,

antifungal, and anticancer effects.[1][2]

The mechanism of action for polyketide antibiotics can vary significantly depending on their

specific structure.[1][2] For instance, some polyketides, like erythromycin, inhibit protein

synthesis by binding to the bacterial ribosome.[1] Others, such as the tetracyclines, also target

the ribosome to halt translation.

Given that Epelmycin A is classified as an anthracycline, it is possible that Epelmycin B shares

a similar structural backbone and, therefore, a related mechanism of action. Anthracycline

antibiotics, like doxorubicin and daunorubicin, are well-known for their potent anticancer

activity, which is primarily attributed to their ability to intercalate into DNA and inhibit the

function of topoisomerase II, leading to DNA damage and apoptosis in cancer cells. They are

widely used in chemotherapy for various cancers.

Without specific experimental data for Epelmycin B, any proposed mechanism of action

remains speculative and would require empirical validation.
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Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Epelmycin B are not available in the public domain. General methodologies for studying new

natural products of microbial origin would typically involve:

Fermentation and Isolation: Culturing of the producing microorganism (likely a Streptomyces

species, as is common for many polyketides) followed by extraction and chromatographic

purification of the target compound.

Structural Elucidation: Utilizing techniques such as Mass Spectrometry (MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy to determine the chemical structure.

Biological Assays: Screening for antimicrobial activity against a panel of pathogenic bacteria

and fungi, and for cytotoxic activity against various cancer cell lines.

Signaling Pathways
There is no specific information available regarding signaling pathways that are modulated by

Epelmycin B. Should it possess anticancer activity similar to anthracyclines, it would likely

impact pathways related to DNA damage response, cell cycle arrest, and apoptosis.

To illustrate a generalized workflow for the discovery and initial characterization of a novel

natural product like Epelmycin B, the following logical diagram is provided.
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General workflow for natural product discovery.

In conclusion, while Epelmycin B is a recognized chemical entity with a defined CAS number

and molecular formula, it remains a poorly characterized compound in the public scientific

domain. Further research is necessary to elucidate its chemical properties, biological activities,

and potential therapeutic applications. The information provided here serves as a baseline for

researchers and drug development professionals interested in this and other novel polyketide

natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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